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Compound of Interest

Compound Name: 4-Ethoxycyclohexanone

Cat. No.: B1296535 Get Quote

To Researchers, Scientists, and Drug Development Professionals:

This technical guide addresses the physical properties, specifically the boiling and melting

points, of cyclohexanone derivatives. While direct experimental data for 4-
Ethoxycyclohexanone is not readily available in the cited literature, this document provides a

detailed analysis of the physical properties of closely related analogues: 4-Ethylcyclohexanone

and 4-Methylcyclohexanone. The experimental protocols detailed herein are standard

methodologies applicable to the determination of these properties for 4-
Ethoxycyclohexanone, should a sample be procured for analysis.

Comparative Physical Properties of 4-Substituted
Cyclohexanones
The boiling and melting points are fundamental physical properties that provide insights into the

intermolecular forces and purity of a compound. The following table summarizes the available

data for 4-Ethylcyclohexanone and 4-Methylcyclohexanone.

Compound Molecular Formula Boiling Point (°C) Melting Point (°C)

4-Ethylcyclohexanone C₈H₁₄O 192-194[1][2] 9.25 (estimate)[1][2]

4-

Methylcyclohexanone
C₇H₁₂O 169-171[3][4][5] -41 to -40.6[3][4][5][6]
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Experimental Protocols
The determination of boiling and melting points is a critical procedure in the characterization of

chemical substances. The following are detailed methodologies for these experiments.

1. Determination of Boiling Point (Capillary Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[7][8][9] The capillary method is a common technique for

determining the boiling point of a small quantity of liquid.

Apparatus: A Thiele tube or a melting point apparatus, a thermometer, a small test tube

(fusion tube), and a capillary tube sealed at one end.[7]

Procedure:

A small amount of the liquid sample is placed in the fusion tube.

The capillary tube is placed in the fusion tube with its open end downwards.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is heated in a Thiele tube or a suitable heating block.[7]

As the temperature rises, a steady stream of bubbles will emerge from the capillary tube.

The heat source is then removed, and the liquid is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary

tube.[7]

2. Determination of Melting Point (Capillary Method)

The melting point of a solid is the temperature at which it changes state from solid to liquid. It is

a sharp, well-defined temperature for a pure substance.[10][11]
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Apparatus: A melting point apparatus (such as a Mel-Temp or DigiMelt) or a Thiele tube, a

thermometer, and a capillary tube.[10][12]

Procedure:

A small amount of the finely powdered solid sample is packed into the sealed end of a

capillary tube.[10]

The capillary tube is placed in the heating block of the melting point apparatus or attached

to a thermometer in a Thiele tube.[12]

The sample is heated at a controlled rate.[13]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.

The temperature at which the entire solid has turned into a clear liquid is recorded as the

end of the melting range.[10]

For a pure substance, this range should be narrow (typically 0.5-1.5°C).[11]

Logical Relationship of Information
The following diagram illustrates the hierarchical approach to determining and comparing the

physical properties of the cyclohexanone analogues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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